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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B032071 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe disposal

of laboratory chemicals is paramount. This guide provides essential, step-by-step procedures

for the proper disposal of DL-Isocitric acid trisodium salt, aligning with standard laboratory

safety practices.

DL-Isocitric acid trisodium salt is generally not classified as a hazardous substance or

mixture according to Regulation (EC) No. 1272/2008.[1][2] However, it is crucial to handle it

with care, employing appropriate personal protective equipment (PPE) and following

established disposal protocols to maintain a safe laboratory environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all relevant personnel are familiar with

the following safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side-shields or goggles, chemical-resistant gloves, and a lab coat.[3] In

situations where dust formation is possible, a NIOSH-approved N95 or equivalent respirator

is recommended.[2][3]

Ventilation: Work in a well-ventilated area to avoid the inhalation of any dust or aerosols.[1]

Spill Management: In the event of a spill, sweep up the solid material, avoiding dust

generation, and place it into a suitable, closed container for disposal.[2][3][4]
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Disposal Procedures for DL-Isocitric Acid Trisodium
Salt
The recommended disposal route for DL-Isocitric acid trisodium salt is through a licensed

disposal company. This ensures compliance with local, state, and federal regulations.

Step 1: Containerization and Labeling

Properly containerize all waste material.

Unused Product: Keep the chemical in its original or a compatible, tightly sealed container.[2]

Contaminated Materials: Any materials, such as paper towels or PPE, that have come into

contact with the chemical should be collected in a separate, clearly labeled waste container.

All containers must be accurately labeled with the full chemical name: "DL-Isocitric acid
trisodium salt".

Step 2: Waste Collection and Storage

Store the sealed waste containers in a designated, secure area away from incompatible

materials. Based on available safety data, DL-Isocitric acid trisodium salt should be kept

away from strong oxidizing agents.[4]

Step 3: Professional Disposal

Arrange for the collection and disposal of the chemical waste through a licensed and reputable

hazardous waste disposal company. Provide the disposal company with a copy of the Safety

Data Sheet (SDS) to ensure they have all the necessary information for proper handling and

disposal. It is recommended to offer surplus and non-recyclable solutions to a licensed disposal

company.[2]

Quantitative Disposal Data
Currently, there is no specific quantitative data, such as concentration limits for aqueous

disposal, available in the reviewed safety data sheets for DL-Isocitric acid trisodium salt. The
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general guidance is to avoid releasing the chemical into the environment and to use a

professional disposal service.[5]

Parameter Value

Hazard Classification
Not classified as a hazardous substance or

mixture

Environmental Impact

No special environmental precautions are

required.[2][3] However, release into the

environment should be avoided.[5]

Primary Disposal Route Licensed professional disposal company

Experimental Protocols
No specific experimental protocols for the neutralization or deactivation of DL-Isocitric acid
trisodium salt prior to disposal are documented in the available safety literature. The chemical

is stable under recommended storage conditions.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DL-Isocitric
acid trisodium salt.
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Preparation Phase

Waste Collection & Segregation

Interim Storage

Final Disposal

Start: Identify DL-Isocitric acid
trisodium salt for disposal

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Spill Kit is Accessible

Place waste in a suitable,
sealed, and labeled container

Segregate from incompatible
materials (e.g., strong oxidizers)

Store in a designated, secure
waste accumulation area

Contact Licensed Disposal Company

Provide Safety Data Sheet (SDS)
to the disposal company

Handover waste for professional disposal

End: Disposal Complete

Click to download full resolution via product page

Disposal Workflow for DL-Isocitric Acid Trisodium Salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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